Cas no 128400-42-0 (Carbonodithioic acid, O-ethyl S-[2-(4-fluorophenyl)-2-oxoethyl] ester)

• Product Name: Carbonodithioic acid, O-ethyl S-[2-(4-fluorophenyl)-2-oxoethyl] ester
• CAS No: 128400-42-0
• MF: C₁₁H₁₁FO₂S₂
• MW: 258.332244157791
• CID: 3703426
• PubChem ID: 11322873
• Update Time: 2025-10-23

Carbonodithioic acid, O-ethyl S-[2-(4-fluorophenyl)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid, O-ethyl S-[2-(4-fluorophenyl)-2-oxoethyl] ester
• SCHEMBL10593991
• 128400-42-0
• O-Ethyl S-(2-(4-fluorophenyl)-2-oxoethyl) carbonodithioate

• Inchi： 1S/C11H11FO2S2/c1-2-14-11(15)16-7-10(13)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： SQZWTNZIFAVQIJ-UHFFFAOYSA-N
• SMILES： C(=S)(SCC(C1=CC=C(F)C=C1)=O)OCC

Computed Properties

• Exact Mass: 258.01845010Da
• Monoisotopic Mass: 258.01845010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Carbonodithioic acid, O-ethyl S-[2-(4-fluorophenyl)-2-oxoethyl] ester

Carbonodithioic Acid, O-Ethyl S-[2-(4-Fluorophenyl)-2-Oxoethyl] Ester

The compound with CAS No. 128400-42-0, commonly referred to as Carbonodithioic Acid, O-Ethyl S-[2-(4-Fluorophenyl)-2-Oxoethyl] Ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a carbonodithioic acid core and an O-ethyl group attached to an S-[2-(4-fluorophenyl)-2-oxoethyl] ester moiety. The presence of the fluorophenyl group introduces interesting electronic and steric properties, making this compound a valuable tool in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials and pharmaceuticals. Its ability to act as a versatile building block in organic synthesis has been extensively explored. For instance, researchers have utilized its dithioic acid functionality to construct complex molecular frameworks with tailored properties. The ethoxycarbonyl group attached to the sulfur atom further enhances its reactivity, enabling it to participate in a wide range of nucleophilic and electrophilic reactions.

One of the most notable applications of this compound is in the field of drug discovery. The fluorophenyl substituent is known to modulate pharmacokinetic properties such as solubility and bioavailability, making this compound a promising candidate for designing bioactive molecules. Recent research has demonstrated its role in the development of inhibitors for key enzymes involved in metabolic disorders and cancer progression.

From a structural perspective, the molecule exhibits a balance between rigidity and flexibility, which is crucial for its functional versatility. The dithioic acid group provides a platform for redox reactions, while the ethoxycarbonyl group serves as a protective unit during synthesis. This combination allows chemists to manipulate the molecule's reactivity and stability according to specific experimental needs.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and selective pathways for its preparation. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound in large-scale production.

The compound's stability under various conditions has also been a subject of recent investigations. Studies have shown that it exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require prolonged heating or refluxing steps. Additionally, its resistance to hydrolysis under neutral conditions further enhances its utility in aqueous reaction systems.

Looking ahead, the potential applications of Carbonodithioic Acid, O-Ethyl S-[2-(4-Fluorophenyl)-2-Oxoethyl] Ester are expected to expand into areas such as materials science and green chemistry. Its ability to participate in sustainable chemical processes makes it an attractive candidate for eco-friendly synthesis routes.

In conclusion, CAS No. 128400-42-0 represents a versatile and multifunctional compound with significant implications in modern organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of innovative chemical solutions.